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Compound of Interest

Compound Name:
6-Bromo-2-chloroquinoline-3-

carbaldehyde

CAS No.: 73568-35-1

Cat. No.: B1279829

Get Quote

For researchers, scientists, and drug development professionals, a thorough spectroscopic

characterization of novel compounds is fundamental for structure elucidation and purity

assessment. This guide provides a comparative analysis of the spectroscopic properties of 6-
Bromo-2-chloroquinoline-3-carbaldehyde. Due to the limited availability of direct

experimental spectra for this specific compound in the reviewed literature, this guide leverages

data from closely related analogs—namely 2-chloroquinoline-3-carbaldehyde and 6-

bromoquinoline—to predict and understand its spectroscopic features.

Comparative Spectroscopic Data
The following tables summarize the available experimental spectroscopic data for key

reference compounds. This data serves as a benchmark for predicting the spectral

characteristics of 6-Bromo-2-chloroquinoline-3-carbaldehyde.

Table 1: ¹H NMR Spectral Data (in CDCl₃)
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Compound
Chemical Shift (δ, ppm)
and Multiplicity

Assignment

6-Bromo-2-chloroquinoline-3-

carbaldehyde (Predicted)
~10.5 (s) -CHO

~8.8 (s) H-4

~8.2 (d) H-5

~8.0 (d) H-8

~7.8 (dd) H-7

2-chloroquinoline-3-

carbaldehyde[1][2]
10.59 (s) -CHO

8.79 (s) H-4

8.12 (d) H-8

8.03 (d) H-5

7.99 (t) H-6

7.74 (t) H-7

6-bromoquinoline[3] ~8.90 (dd, J = 4.2, 1.7 Hz) H-2

~8.15 (dd, J = 8.3, 1.7 Hz) H-4

~8.08 (d, J = 9.0 Hz) H-5

~8.00 (d, J = 2.2 Hz) H-8

~7.72 (dd, J = 9.0, 2.2 Hz) H-7

~7.41 (dd, J = 8.3, 4.2 Hz) H-3

Table 2: ¹³C NMR Spectral Data (in CDCl₃)
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Compound
Predicted/Reported
Chemical Shift (δ, ppm)

Assignment

6-Bromo-2-chloroquinoline-3-

carbaldehyde (Predicted)
~189 C=O

~152 C-2

~148 C-8a

~138 C-4

~135 C-7

~132 C-5

~129 C-4a

~128 C-8

~125 C-3

~122 C-6

2,6-Dichloroquinoline-3-

carbaldehyde[4]
189.49 C=O

6-bromoquinoline[3] ~151.2 C-2

~147.9 C-8a

~136.0 C-4

~132.8 C-7

~130.3 C-5

~129.0 C-8

~128.5 C-4a

~121.8 C-3

~120.7 C-6

Table 3: Infrared (IR) Spectroscopy Data (KBr Pellet)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.chemijournal.com/archives/2016/vol4issue6/PartB/4-6-13-202.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_H_and_C_NMR_Spectra_of_6_Bromoquinoline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Key IR Absorptions (cm⁻¹)
Functional Group
Assignment

6-Bromo-2-chloroquinoline-3-

carbaldehyde (Predicted)
~1690-1710 C=O (aldehyde) stretching

~1580-1600
C=C and C=N (quinoline ring)

stretching

~2720, ~2820 C-H (aldehyde) stretching

~750-850 C-Cl and C-Br stretching

2-chloroquinoline-3-

carbaldehyde[1]
1690 C=O (aldehyde) stretching

1450-1600
Aromatic C=C and C=N

stretching

2738, 2820 C-H (aldehyde) stretching

2,6-dichloroquinoline-3-

carbaldehyde[4]
1697 C=O (aldehyde) stretching

1450-1600
Aromatic C=C and C=N

stretching

2792, 2856 C-H (aldehyde) stretching

Table 4: Mass Spectrometry Data
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Compound Molecular Formula
Molecular Weight (
g/mol )

Predicted m/z of
Molecular Ion [M]⁺

6-Bromo-2-

chloroquinoline-3-

carbaldehyde

C₁₀H₅BrClNO 270.51
269/271/273 (due to

Br and Cl isotopes)

2-chloroquinoline-3-

carbaldehyde
C₁₀H₆ClNO 191.61[5]

191/193 (due to Cl

isotopes)

6-bromoquinoline C₉H₆BrN 208.06[6]
207/209 (due to Br

isotopes)

Experimental Protocols
Detailed methodologies are crucial for reproducible spectroscopic analysis. The following are

generalized protocols for acquiring the spectroscopic data discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
1. Sample Preparation[7]

Weighing: Accurately weigh 10-25 mg of the sample for ¹H NMR and 50-100 mg for ¹³C NMR

into a clean, dry vial.

Dissolution: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃,

DMSO-d₆). Ensure complete dissolution by gentle swirling or vortexing.

Filtration: To remove particulate matter, filter the solution through a Pasteur pipette plugged

with glass wool directly into a 5 mm NMR tube.

Transfer: The final sample height in the NMR tube should be approximately 4-5 cm.

Capping and Labeling: Securely cap and clearly label the NMR tube.

2. ¹H NMR Data Acquisition[3]

Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).
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Pulse Program: A standard one-pulse sequence (e.g., zg30 on Bruker instruments).

Temperature: 298 K (25 °C).

Spectral Width: 12-15 ppm, centered around 6-7 ppm.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-2 seconds.

Number of Scans: 16-64 scans, depending on the sample concentration.

Referencing: The spectrum is referenced to the residual solvent peak (e.g., CDCl₃ at 7.26

ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

3. ¹³C NMR Data Acquisition[3]

Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Pulse Program: A standard proton-decoupled pulse sequence (e.g., zgpg30 on Bruker

instruments).

Temperature: 298 K (25 °C).

Spectral Width: 0-220 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024 or more scans are typically required due to the low natural

abundance of the ¹³C isotope.

Referencing: The spectrum is referenced to the deuterated solvent peak (e.g., CDCl₃ at

77.16 ppm).

Infrared (IR) Spectroscopy
1. Sample Preparation (Thin Solid Film Method)[8]
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Dissolution: Dissolve a small amount of the solid sample (approx. 50 mg) in a few drops of a

volatile solvent like methylene chloride or acetone.

Film Formation: Place a drop of the resulting solution onto a salt plate (e.g., NaCl or KBr).

Evaporation: Allow the solvent to evaporate completely, leaving a thin solid film of the

compound on the plate.

Sample Mounting: Place the salt plate in the sample holder of the FT-IR spectrometer.

2. Data Acquisition

Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer.

Mode: Transmittance.

Scan Range: Typically 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans are usually sufficient.

Background: A background spectrum of the clean salt plate should be acquired before

running the sample.

Mass Spectrometry (MS)
1. Sample Preparation[9]

Initial Dissolution: Dissolve the sample in an appropriate organic solvent (e.g., methanol,

acetonitrile) to a concentration of approximately 1 mg/mL.

Dilution: Dilute a small aliquot of this stock solution with a suitable solvent (e.g., methanol,

acetonitrile, or water) to a final concentration of 1-10 µg/mL.

Filtration: If any precipitate is observed, the solution must be filtered to prevent clogging of

the instrument.
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Vial Transfer: Transfer the final solution to a 2 mL mass spectrometry vial with a screw cap

and septum.

2. Data Acquisition (Electron Impact - EI)[10]

Sample Introduction: The sample is introduced into the mass spectrometer, often via a direct

insertion probe or after separation by gas chromatography (GC-MS).

Ionization: In the ion source, the sample molecules are bombarded with a high-energy

electron beam (typically 70 eV), leading to the formation of a molecular ion (a radical cation)

and various fragment ions.

Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio

(m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: An electron multiplier or similar detector records the abundance of each ion.

Visualizing the Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a novel

organic compound like 6-Bromo-2-chloroquinoline-3-carbaldehyde.
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Caption: Workflow for the spectroscopic analysis of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ijsr.net [ijsr.net]

2. 2-Chloroquinoline-3-carbaldehyde | 73568-25-9 | Benchchem [benchchem.com]

3. benchchem.com [benchchem.com]

4. chemijournal.com [chemijournal.com]

5. 2-Chloro-3-quinolinecarboxaldehyde | C10H6ClNO | CID 690958 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

8. orgchemboulder.com [orgchemboulder.com]

9. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility
[massspec.chem.ox.ac.uk]

10. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]

To cite this document: BenchChem. [Spectroscopic Analysis of 6-Bromo-2-chloroquinoline-3-
carbaldehyde: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279829/docs#spectroscopic-analysis-of-6-bromo-2-
chloroquinoline-3-carbaldehyde-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1279829?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279829?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

